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Compound of Interest

Compound Name: Cbz-NH-PEG8-C2-acid

Cat. No.: B606522 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Cbz-NH-PEG8-C2-acid. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory

environment and maintain the integrity of the product.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is critical when handling Cbz-NH-PEG8-C2-
acid. The following table summarizes the recommended personal protective equipment.
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Body Part PPE Recommendation Justification

Eyes
Safety goggles with side-

shields

Protects against splashes of

the compound, especially

when in solution.

Hands Protective gloves (e.g., Nitrile)
Prevents direct skin contact

with the chemical.

Body
Impervious clothing (e.g., lab

coat)

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Suitable respirator

Recommended when handling

the powder form to avoid

inhalation, or if working with

solutions in a non-ventilated

area.

An accessible safety shower and eye wash station should be readily available in the laboratory.

[1]

Operational Plan: Handling and Storage
Storage: Upon receipt, Cbz-NH-PEG8-C2-acid should be stored at -20°C in a dry environment,

avoiding sunlight.[2] Before use, the reagent vial should be allowed to equilibrate to room

temperature before opening to prevent moisture condensation, as PEG compounds can be

hygroscopic.[3][4] It is advisable to limit exposure to moisture and to restore the product under

an inert atmosphere.[3]

Handling: Cbz-NH-PEG8-C2-acid is a PEG-based PROTAC linker.[5] Due to the nature of

most PEG acid reagents as low-melting solids that can be difficult to weigh and dispense, it is

recommended to prepare a stock solution.[4][6]

Experimental Protocol for Preparing a Stock Solution:

Equilibrate the vial of Cbz-NH-PEG8-C2-acid to room temperature before opening.[4]
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To minimize air exposure, handle the compound under an inert gas like argon or nitrogen.[4]

Dissolve the reagent in a suitable water-miscible organic solvent such as dimethylsulfoxide

(DMSO) or dimethylformamide (DMF).[3][4][6]

Cap the stock solution with a septum and use a syringe for removal to maintain an inert

atmosphere.[4]

Store the unused stock solution at -20°C.[4][6]

The terminal carboxylic acid group can react with amines in the presence of coupling agents to

form stable amide bonds.[2] When using the compound for bioconjugation, non-amine-

containing buffers at a pH of 7-9, such as PBS, are recommended.[4][6] Buffers containing

primary amines, like Tris or glycine, should be avoided as they will compete with the desired

reaction.[4][6]

Disposal Plan
Dispose of Cbz-NH-PEG8-C2-acid and its containers in accordance with local, state, and

federal regulations. Unused material and its solutions should be treated as chemical waste.

Avoid releasing the product into the environment, and keep it away from drains, water courses,

or the soil.[1]

Workflow for Handling Cbz-NH-PEG8-C2-acid
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Caption: Workflow for the safe handling and disposal of Cbz-NH-PEG8-C2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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